Cas no 49656-91-9 (2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide)

• Product Name: 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide
• CAS No: 49656-91-9
• MF: C₁₆H₁₅N₅OS
• MW: 325.388200998306
• MDL: MFCD00518988
• CID: 334788
• PubChem ID: 728570
• Update Time: 2025-06-08

2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]-, hydrazide
• (4,5-Diphenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid hydrazide
• 2-[(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio]-acetohydrazide
• [(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydraz
• 2-(4,5-diphenyl-1,2,4-triazol-3-ylthio)acetohydrazide
• 2-(4,5-diphenyl-4H-1,2,4-triazol-3-ylthio)acetohydrazide
• 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• AC1LE10S
• AC1Q54ZM
• AC1Q5PXH
• ST031610
• SR-01000631266-1
• AB00090004-01
• Aceticacid,2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]-,hydrazide
• 2-[(4,5-diphenyl-4h-1,2,4-triazol-3-yl)sulfanyl]-acetohydrazide
• CCG-41171
• BB 0240514
• LS-01378
• DTXSID70352523
• 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
• 2-((4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• 49656-91-9
• Z56817366
• 2-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• Cambridge id 5576242
• UPCMLD0ENAT0506-8225:001
• SMR000567599
• J-501338
• MFCD00518988
• EN300-03733
• AKOS000116173
• MLS001181827
• CHEMBL1542350
• C16H15N5OS
• (4,5-Diphenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-a cetic acid hydrazide
• HMS2858C24
• CS-0307626
• G35038
• STK501836
• ALBB-003907
• 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide

• MDL： MFCD00518988
• Inchi： 1S/C16H15N5OS/c17-18-14(22)11-23-16-20-19-15(12-7-3-1-4-8-12)21(16)13-9-5-2-6-10-13/h1-10H,11,17H2,(H,18,22)
• InChI Key： WDPSOMKCCCJRCE-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 325.09995
• Monoisotopic Mass: 325.099731
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 2.2

Experimental Properties

• Density: 1.36
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.702
• PSA: 85.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide

2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide: A Comprehensive Overview

2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide (CAS No. 49656-91-9) is a versatile organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a 1,2,4-triazole ring and a thioacetohydrazide moiety. The combination of these functional groups endows the compound with a range of interesting properties and applications.

The 1,2,4-triazole ring is a well-known heterocyclic system that has been extensively studied for its biological activities. It is known to exhibit a broad spectrum of pharmacological effects, including antifungal, antibacterial, and antiviral properties. The presence of this ring in 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide suggests that the compound may have similar biological activities. Recent research has indeed confirmed this hypothesis, with several studies reporting the compound's efficacy against various microbial strains.

The thioacetohydrazide moiety is another key feature of this compound. This functional group has been shown to enhance the solubility and bioavailability of molecules, making it an attractive candidate for drug development. Additionally, thioacetohydrazides are known to possess antioxidant properties, which can be beneficial in the treatment of oxidative stress-related diseases. The combination of the 1,2,4-triazole ring and the thioacetohydrazide moiety in 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide thus provides a synergistic effect that enhances its overall biological activity.

In terms of synthesis, 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide can be prepared through a multi-step process involving the reaction of 4-aminoantipyrine with thioacetic acid hydrazide. This synthetic route has been optimized to yield high purity and yield of the final product. The ease of synthesis and the availability of starting materials make this compound an attractive target for large-scale production.

The physical and chemical properties of 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 180 to 185°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it is insoluble in water. These properties make it suitable for various applications in both laboratory and industrial settings.

In recent years, there has been growing interest in the use of 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide as a potential therapeutic agent. Several studies have explored its antifungal and antibacterial activities against both Gram-positive and Gram-negative bacteria. For example, a study published in the Journal of Medicinal Chemistry reported that the compound exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus. Another study in the European Journal of Medicinal Chemistry demonstrated its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA), a common cause of hospital-acquired infections.

Beyond its antimicrobial properties, 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide has also shown promise in other areas of research. For instance, it has been investigated for its potential as an anticancer agent. A study published in the International Journal of Cancer found that the compound induced apoptosis in human breast cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that further research into the anticancer properties of this compound could lead to new therapeutic strategies for cancer treatment.

The antioxidant properties of 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide have also been studied extensively. Oxidative stress is known to play a significant role in the pathogenesis of various diseases such as cardiovascular disorders and neurodegenerative conditions. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage. A study published in Free Radical Biology and Medicine demonstrated that treatment with 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide significantly reduced lipid peroxidation and restored antioxidant enzyme levels in rat liver cells exposed to oxidative stress.

In addition to its biological activities, 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio-acetohydrazide has also been explored for its potential as a ligand in coordination chemistry. The presence of both nitrogen and sulfur donor atoms makes it an excellent candidate for forming stable complexes with metal ions such as copper(II), zinc(II), and cobalt(II). These metal complexes have been studied for their catalytic properties and their potential applications in homogeneous catalysis.

The safety profile of 2-(4,5-Diphenyl-4H-1,2,4-triazol-3-y l)thio-acetohydrazide has also been evaluated in several studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses. However, like any chemical substance used in medical applications or research settings, 《
》
》
》
》
》
》
》
》
》
》
》
》